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Compound of Interest

Compound Name: 3,4-Diethyl-2-methylhexane
CAS No.: 61868-68-6
Cat. No.: B14566650
Get Quote
. J

An In-depth Technical Guide to the Physical Properties of 3,4-Diethyl-2-methylhexane

This technical guide provides a comprehensive overview of the known physical properties of
the branched alkane, 3,4-Diethyl-2-methylhexane. The information is intended for
researchers, scientists, and professionals in drug development who require precise data on this
compound. This document outlines key physical constants, details the experimental
methodologies for their determination, and illustrates the relationships between the compound's
structure and its physical characteristics.

Chemical Identity

¢ |[UPAC Name: 3,4-Diethyl-2-methylhexane
e Molecular Formula: C11H24[1]
o CAS Registry Number: 61868-68-6[1][2][3]

¢ Molecular Structure:
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Summary of Physical Properties

The quantitative physical data for 3,4-Diethyl-2-methylhexane are summarized in the table
below for easy reference and comparison.

Physical Property Value Units
Molecular Weight 156.31 g/mol [1]
Boiling Point 183 °C[4]
Density 0.773 g/mL[4]
Refractive Index 1.433 n/a[4]
Molar Volume 202.2 mL/mol[4]
Molecular Refractive Power 52.58 mL/mol[4]

Solubility: As a nonpolar alkane, 3,4-Diethyl-2-methylhexane is expected to be insoluble in
water but soluble in many nonpolar organic solvents such as ethers and alcohols.[5]

Experimental Protocols for Property Determination

While specific experimental write-ups for this exact compound are not detailed in publicly
available literature, the following sections describe the standard methodologies used to
determine the key physical properties of liquid hydrocarbons.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] For a compound like 3,4-Diethyl-2-methylhexane, this can be accurately
determined using several methods.

a) Distillation Method: This is a common method for determining the boiling point of a liquid.
The sample is heated in a distillation apparatus, and the thermometer is positioned to measure
the temperature of the vapor that is in equilibrium with the boiling liquid.[7] The temperature
that remains constant during the distillation of a pure compound is recorded as its boiling point.

[7]
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b) Thiele Tube Method: This technique is advantageous as it requires only a small amount of
the sample (less than 0.5 mL).[7]

e Asmall sample is placed in a vial attached to a thermometer.

e Aninverted capillary tube is placed inside the vial.

e The entire assembly is heated in a Thiele tube containing mineral oil.

o As the sample is heated, a stream of bubbles will emerge from the capillary tube.

e The heat is then removed, and the temperature at which the liquid begins to enter the
capillary tube is recorded as the boiling point.[8]

Density Determination

Density is a fundamental physical property that relates the mass of a substance to its volume.
For liquid hydrocarbons, density can be measured with high precision.

a) Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume.

e The empty pycnometer is weighed.

e Itis then filled with the sample liquid (3,4-Diethyl-2-methylhexane) and weighed again.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer. Temperature control is crucial for accurate measurements.

b) Vibrating Tube Densitometer: This modern instrument measures the density of liquids based
on the change in the natural frequency of a vibrating U-shaped tube when it is filled with the
sample. The instrument provides rapid and highly accurate density measurements and is often
the preferred method in research settings.

Refractive Index Determination

The refractive index is a dimensionless number that describes how light propagates through a
substance.[9] It is a characteristic property that is useful for identifying and assessing the purity
of liquid compounds.[9]
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a) Abbe Refractometer: The Abbe refractometer is a common instrument used for this purpose.

A few drops of the liquid sample are placed on the prism surface.[10]

 Light of a specific wavelength (typically the sodium D-line at 589 nm) is passed through the
sample.[9]

o The refractometer measures the angle at which the light is refracted.

o The user looks through an eyepiece and adjusts a knob until a distinct light/dark boundary
aligns with a crosshair.[10] The refractive index is then read directly from a calibrated scale.

 Since the refractive index is temperature-dependent, measurements are typically corrected
to a standard temperature, usually 20°C.[11]

Visualization of Property Relationships

The following diagram illustrates the logical relationship between the molecular structure of 3,4-
Diethyl-2-methylhexane and its resulting physical properties. The structure dictates the
intermolecular forces, which in turn influence the macroscopic physical properties.

Molecular Structure
(3,4-Diethyl-2-methylhexane)

etermines

Intermolecular Forces
(van der Waals forces)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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